Journal Name:Doklady Physical Chemistry
Journal ISSN:0012-5016
IF:0.892
Journal Website:http://link.springer.com/journal/10634
Year of Origin:1957
Publisher:Pleiades Publishing
Number of Articles Per Year:34
Publishing Cycle:Monthly
OA or Not:Not
Colloidal Cu4I4 Clusters for High-Resolution X-ray Imaging Scintillation Screens
Doklady Physical Chemistry ( IF 0.892 ) Pub Date: 2023-06-26 , DOI: 10.1021/acsmaterialslett.3c00377
Luminescent copper halide clusters have attracted wide attention in light-emitting diodes and optical sensors due to their intriguing physicochemical properties and diverse chemical structures. Recently, the clusters have also been explored as promising scintillation materials due to the heavy copper halide cores that provide a large absorption cross section for X-ray radiation. However, the related research on copper halide cluster scintillators is only in its infancy, and the scintillation performance of the clusters still lags behind that of perovskite and its related metal halide structures. Here we report 0D cubane-like Cu4I4(L)4 (L = 4-benzylpyridine or 4-tert-butylpyridine) clusters with broad emission band, high photoluminescence quantum yield (>85%), and a large Stokes shift. Density functional theory calculations demonstrate that the emission of both clusters mainly originates from the ligand-to-core charge transfer state. Besides, we successfully synthesized the colloidal cluster microcrystals and fabricated microcrystal-based films for X-ray imaging applications. We found that the cluster-based X-ray screens exhibited high light yields (>30000 photons MeV–1), low detection limits (<150 nGy s–1), and excellent spatial resolutions exceeding 20 lp mm–1, surpassing the resolution of the most common commercial scintillators. We believe that this work provides the foundation for the further development of high-performance copper cluster-based scintillators.
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High-Temperature Supercapacitors Based on MXene with Ultrahigh Volumetric Capacitance
Doklady Physical Chemistry ( IF 0.892 ) Pub Date: 2023-07-05 , DOI: 10.1021/acsmaterialslett.3c00223
Currently, MXene-based supercapacitors (MSCs) have been widely studied due to their good flexibility and excellent electrochemical performance. At present, the application of supercapacitors is more and more extensive, which requires them to face various complex environments. However, MSCs applied under high-temperature conditions have not been reported. In this paper, the MXene–V2O5–polyaniline (MVP) ternary composite material is used as the electrode material, and sulfonated polybenzimidazole (SPBI) is used as the solid electrolyte to design high-temperature MSCs for the first time. The preparation of MVP is achieved by introducing V2O5 into the MXene layer and loading polyaniline (PANI) on its surface, which not only greatly improves the capacitance performance of the electrode but also ensures its stability at a high temperature. The capacitance value of the MVP electrode was as high as 3180 mF cm–3 (880 F g–1), with excellent mechanical properties and increased flexibility at the same time. Furthermore, the assembled supercapacitor has a high energy density of 79.2 Wh L–1 (22.1 Wh kg–1). Moreover, its capacitance value can reach 985.3 mF cm–3 (276 F g–1) at 120 °C. This work provides an efficient design of an energy storage device that can be used for high-temperature applications.
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9.2% Efficient Cu2ZnSn(S,Se)4 Thin Film Solar Cell Based on Inkjet-Printed Absorber
Doklady Physical Chemistry ( IF 0.892 ) Pub Date: 2023-05-22 , DOI: 10.1021/acsmaterialslett.3c00300
Although the efficiency of Cu2ZnSn(S,Se)4 (CZTSSe) thin film solar cell has exceeded 13%, the deposition of CZTSSe absorbers is based on spin coating in a glovebox, which is uncompetitive for low-cost and high-throughput production. Hence, we report a deposition of high-quality CZTSSe thin film absorber via a scalable inkjet printing method in ambient air. The structure, morphology, and electronic and photovoltaic properties of the printed CZTSSe absorber were analyzed. CZTSSe devices with total area efficiency of 9.2% are achieved, which ranks the highest efficiency of CZTSSe solar cells prepared by inkjet printing method. This work demonstrated that inkjet printing could be a promising way for the fabrication of cost-effective CZTSSe solar cells.
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Isomerization Directed Molecular Packing toward Suppressing Energy Loss in Nonfullerene Ternary Solar Cells
Doklady Physical Chemistry ( IF 0.892 ) Pub Date: 2023-05-17 , DOI: 10.1021/acsmaterialslett.3c00331
Organic semiconductors based upon conjugated frameworks are often isomeric and display distinct optoelectronic properties within minor structural variation. In this work, two isomeric nonfullerene acceptors (NFAs) ThMeCl-1 and ThMeCl-2, having the methyl and chlorine atoms attached on different positions of the electron-withdrawing end group, are synthesized and incorporated as the third component in ternary solar cells. Although these NFA isomers exhibit a similar bandgap, energy levels, and energy loss in their PM6 based binary devices, the efficiency enhancements in ternary devices differ significantly. Compared to ThMeCl-1, the incorporation of ThMeCl-2 in PM6:C5-16 solar cells enables less energy loss, leading to an extra 0.03 eV open-circuit voltage gain and a maximum efficiency increase from 17.8 to 18.9%. Grazing-incidence X-ray diffraction and molecular dynamics simulations reveal that this is attributed to the versatile intermolecular π–π stacking forms between ThMeCl-2 and the host NFA, which result in improved charge transport and suppressed recombination. This work provides a rational guidance for controlling the molecular packing in ternary systems to prepare high performance organic photovoltaics.
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NaBr-Impregnated Graphene Aerogel for Ammonia-Based Adsorption Heat Pump Application
Doklady Physical Chemistry ( IF 0.892 ) Pub Date: 2023-06-01 , DOI: 10.1021/acsmaterialslett.3c00374
Ammonia-based adsorption heat pumps (AAHPs) are receiving significant attention due to effective low-grade thermal energy usability, cost-effectiveness, and eco-friendliness. For AAHPs to be widely utilized, it is essential to develop adsorbent materials that meet all of the characteristics required by AAHPs, which has been very challenging. Although metal halides (MHs) have excellent ammonia adsorption performance, their practical application to AAHPs has been limited due to their conformational instability during the ammonia adsorption–desorption process. Here, the MH-impregnated graphene aerogel (GA-NaBr) is studied from the perspective of AAHPs. Due to the pore structure formed by strong and flexible graphene networks and the high NH3 affinity of the scaffolded NaBr, the composite addressed the MHs’ issues, showing much-improved adsorption rate and stability compared to pure NaBr, while maintaining equivalent adsorption capacity. With its structural stability and impressive adsorption performance, GA-NaBr could be a breakthrough adsorption structure in the field of AAHPs.
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Correction to “Sequential Activation of Spatially Localized Oligonucleotides”
Doklady Physical Chemistry ( IF 0.892 ) Pub Date: 2023-06-13 , DOI: 10.1021/acsmaterialslett.3c00375
This article has not yet been cited by other publications.
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Indirect Modulation of Cu Atoms Supported on Black Phosphorus for Fast Kinetic Li–S Batteries: A Theoretical Study
Doklady Physical Chemistry ( IF 0.892 ) Pub Date: 2023-07-10 , DOI: 10.1021/acsmaterialslett.3c00457
Designing catalysts to facilitate sulfur species conversion has been widely recognized as a promising strategy to achieve fast kinetic Li–S batteries. Herein, we employ density functional theory to investigate the performance of Cu single-atom catalysts supported on black phosphorus (Cu@BP). Despite exhibiting high stability, Cu@BP demonstrates comparable or even inferior discharge activity compared to pure BP when Cu atoms directly interact with sulfur species. Only when Cu atoms are located at the opposite side of the BP monolayer (CuO@BP), indirectly modulating the conversion of sulfur species, would the discharge activity be boosted. Specifically, CuO@BP displays a small free energy change of the rate-determining step (−0.04 or −0.03 eV) during discharge and a low decomposition barrier of *Li2S (0.56 eV) during charge. The underlying mechanism behind this indirect modulation of Cu atoms is adequately examined through electronic structure analysis. This work highlights CuO@BP as a promising candidate for Li–S batteries and encourages deeper exploration of catalyst design in achieving improved battery performance.
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The Microstructure–Activity Relationship of Metal–Organic Framework-Based Electrocatalysts for the Oxygen Evolution Reaction at the Single-Particle Level
Doklady Physical Chemistry ( IF 0.892 ) Pub Date: 2023-06-09 , DOI: 10.1021/acsmaterialslett.3c00404
Metal–organic framework (MOF)-based materials have garnered attention as promising candidates for electrocatalytic oxygen evolution reactions (OER). However, it remains a challenge to understanding the structure–activity relationship of these materials at the single-particle level due to the limited resolution of characterizations. Here, we present an efficient approach that combines a single-particle-at-the-tip technique with scanning electrochemical cell microscopy to reveal a relationship between the microstructure and electrochemical activity for sheet-like nickel-based MOF particles. We find a negative correlation between the sheet thickness and the OER activity based on statistical data at the single-particle level. The origin of the enhanced OER activity can be rationalized by the larger fraction of the (001) facet. Simultaneously, the derivation process of catalysts is documented to ensure the accuracy of structural information. This study enables a simple single-entity electrochemical strategy to understand the microstructure–activity relationship of MOF-based catalysts (MOF-C) and offers new insights into the design of high-performance MOF-C.
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Spectrally Selective Polarization-Sensitive Photodetection Based on a 1D Lead-Free Hybrid Perovskite Ferroelectric
Doklady Physical Chemistry ( IF 0.892 ) Pub Date: 2023-06-23 , DOI: 10.1021/acsmaterialslett.3c00539
Green, self-powered, flexible, and tunable features have been greatly desired to satisfy the increasing demands for next-generation photodetectors and sensors. Here, we report a 1D lead-free perovskite ferroelectric HDA-BiI5 (HDA = hexane-1,6-diammonium) based photodetector showing a spectrally selective linear polarized light response due to a unique linear dichroic conversion behavior. The HDA-BiI5 single crystal device shows an orthogonal reverse of polarization-sensitive photocurrent and can distinguish linearly polarized light in different wavelength ranges with the photocurrent anisotropy ratio ω of about 1.37 at 405 nm, 1.00 at 490 nm, and 1.17 at 530 nm. Importantly, the device achieves a ferroelectricity-driven self-powered detection with an excellent ω (∼1.28 at 405 nm) and a high detectivity D* of 5.3 × 108 Jones. This research provides a pathway for the design of future integratable polarization-sensitive photodetectors.
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Self-Healing Hydrogels: From Synthesis to Multiple Applications
Doklady Physical Chemistry ( IF 0.892 ) Pub Date: 2023-05-26 , DOI: 10.1021/acsmaterialslett.3c00320
Due to the good reliability and long-term stability, self-healing hydrogels have emerged as promising soft materials for tissue engineering, smart wearable sensors, bioelectronics, and energy storage devices. The self-healing mechanism depends on reversible chemical or physical cross-linking interactions. Self-healing hydrogels with fascinating features (including mechanical performances, biocompatibility, conductivity, antibacterial ability, responsiveness, etc.) are being designed and developed according to the practical application requirements. In this review, the recent progress on self-healing hydrogels in their synthesis strategies and multiple applications is summarized. Their synthesis strategies involve reversible chemical or physical cross-linking processes or a combination of the two. Their recent applications include flexible strain sensors, supercapacitors, actuators, adhesives, wound healing, drug delivery, tumor treatment, 3D printing, etc. Finally, the current challenges, future development, and opportunities for self-healing hydrogels are discussed.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学4区 CHEMISTRY, PHYSICAL 物理化学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
5.60 17 Science Citation Index Expanded Not
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https://www.springer.com/chemistry/physical+chemistry/journal/10634